Cas no 1010922-17-4 (6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline)

6-[1-Methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline is a structurally complex heterocyclic compound featuring a quinoxaline core fused with a dihydropyrazole moiety. The presence of a methanesulfonyl group enhances its potential as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or other biologically active molecules. The 2-methylphenyl substitution contributes to improved lipophilicity and binding affinity in target interactions. This compound is of interest due to its rigid, polycyclic framework, which may confer selectivity and stability in pharmacological applications. Its synthetic utility lies in its functional group compatibility, enabling further derivatization for structure-activity relationship studies. Suitable for research in drug discovery and organic synthesis.

6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline structure

1010922-17-4 structure

Product Name:6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline

CAS No:1010922-17-4

MF:C₁₉H₁₈N₄O₂S

MW:366.436822414398

CID:5381378

Update Time:2025-10-30

6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline Chemical and Physical Properties

Names and Identifiers

- 6-[5-(2-methylphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]quinoxaline
- 6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline
- Inchi： 1S/C19H18N4O2S/c1-13-5-3-4-6-15(13)17-12-19(23(22-17)26(2,24)25)14-7-8-16-18(11-14)21-10-9-20-16/h3-11,19H,12H2,1-2H3
- InChI Key： OTKHUHOWXZEDIB-UHFFFAOYSA-N
- SMILES： N1C2C(=CC(C3N(S(C)(=O)=O)N=C(C4=CC=CC=C4C)C3)=CC=2)N=CC=1

6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3371-0022-2μmol	6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	1010922-17-4	90%+	2μmol	$57.0	2023-07-27
Life Chemicals	F3371-0022-5μmol	6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	1010922-17-4	90%+	5μmol	$63.0	2023-07-27
Life Chemicals	F3371-0022-10μmol	6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	1010922-17-4	90%+	10μmol	$69.0	2023-07-27
Life Chemicals	F3371-0022-20μmol	6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	1010922-17-4	90%+	20μmol	$79.0	2023-07-27
Life Chemicals	F3371-0022-1mg	6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	1010922-17-4	90%+	1mg	$54.0	2023-07-27
Life Chemicals	F3371-0022-2mg	6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	1010922-17-4	90%+	2mg	$59.0	2023-07-27
Life Chemicals	F3371-0022-3mg	6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	1010922-17-4	90%+	3mg	$63.0	2023-07-27
Life Chemicals	F3371-0022-4mg	6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	1010922-17-4	90%+	4mg	$66.0	2023-07-27
Life Chemicals	F3371-0022-5mg	6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	1010922-17-4	90%+	5mg	$69.0	2023-07-27
Life Chemicals	F3371-0022-10mg	6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	1010922-17-4	90%+	10mg	$79.0	2023-07-27

6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
5. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416

Related Categories

Additional information on 6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline

Comprehensive Overview of 6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline (CAS No. 1010922-17-4): Properties, Applications, and Research Insights

6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline (CAS No. 1010922-17-4) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular framework. This compound belongs to the quinoxaline derivative family, which is known for its diverse biological activities. The presence of a methanesulfonyl group and a 2-methylphenyl substituent enhances its potential as a key intermediate in drug discovery pipelines.

In recent years, the demand for pyrazoline-based compounds like 6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline has surged, driven by their applications in targeting inflammatory pathways and enzyme inhibition. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a hot topic in oncology and autoimmune disease therapeutics. The compound’s CAS No. 1010922-17-4 is frequently searched in academic databases, reflecting its relevance in preclinical studies.

From a synthetic chemistry perspective, the quinoxaline core of this compound offers excellent opportunities for structural modifications, making it a versatile candidate for structure-activity relationship (SAR) studies. Its dihydro-1H-pyrazole moiety is critical for binding affinity, as evidenced by recent publications on similar analogs. The integration of methanesulfonyl groups is also a trending strategy to improve metabolic stability—a common challenge in drug development.

Beyond pharmaceuticals, 6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline has potential applications in material science, particularly in the design of organic semiconductors. Its conjugated system aligns with the growing interest in small-molecule electronic materials, a field gaining traction due to advancements in flexible electronics and IoT devices.

For researchers exploring CAS No. 1010922-17-4, it’s worth noting that this compound’s solubility and stability profiles are often optimized for high-throughput screening (HTS) assays. Questions like “How to synthesize 6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline?” or “What are the biological targets of quinoxaline derivatives?” are frequently encountered in scientific forums, underscoring its interdisciplinary appeal.

In summary, 6-[1-methanesulfonyl-3-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline represents a promising scaffold at the intersection of medicinal chemistry and materials science. Its CAS No. 1010922-17-4 serves as a gateway to cutting-edge research, addressing both traditional therapeutic challenges and emerging technological needs.